Cas no 686771-11-9 (2-{(4-bromophenyl)methylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

2-{(4-bromophenyl)methylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one structure
686771-11-9 structure
Product Name:2-{(4-bromophenyl)methylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
CAS No:686771-11-9
MF:C19H15BrN2OS2
MW:431.369200944901
CID:6229253
PubChem ID:2155164
Update Time:2024-01-06

2-{(4-bromophenyl)methylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-{(4-bromophenyl)methylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
    • 686771-11-9
    • 2-{[(4-bromophenyl)methyl]sulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
    • 2-((4-bromobenzyl)thio)-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
    • AKOS024584788
    • EU-0088896
    • 2-[(4-bromophenyl)methylsulfanyl]-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
    • F0579-0095
    • Inchi: 1S/C19H15BrN2OS2/c20-14-8-6-13(7-9-14)12-25-19-21-16-10-11-24-17(16)18(23)22(19)15-4-2-1-3-5-15/h1-9H,10-12H2
    • InChI Key: GSMXNXFKBNFASW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CSC1=NC2=C(C(N1C1C=CC=CC=1)=O)SCC2

Computed Properties

  • Exact Mass: 429.98092g/mol
  • Monoisotopic Mass: 429.98092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 83.3Ų

2-{(4-bromophenyl)methylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Pricemore >>

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